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Compound of Interest

Compound Name: 9-(3-Bromophenyl)-9H-carbazole

Cat. No.: B595443 Get Quote

Essential Safety and Handling Guide for 9-(3-
Bromophenyl)-9H-carbazole
FOR IMMEDIATE USE BY RESEARCH, SCIENTIST, AND DRUG DEVELOPMENT

PROFESSIONALS

This guide provides critical safety, handling, and disposal information for 9-(3-
Bromophenyl)-9H-carbazole (CAS No. 185112-61-2). Adherence to these procedures is

essential for ensuring laboratory safety and minimizing risk to personnel and the environment.

Hazard Identification and Personal Protective
Equipment (PPE)
9-(3-Bromophenyl)-9H-carbazole is classified as an irritant. The primary hazards are skin,

eye, and respiratory irritation. All personnel handling this compound must use the personal

protective equipment outlined in the table below.
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Hazard Required PPE
Specifications & Best

Practices

Skin Irritation Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Inspect gloves

for integrity before each use.

Remove and dispose of

contaminated gloves

immediately.

Lab coat/Coveralls

A buttoned lab coat or

coveralls should be worn to

protect street clothing and skin

from contamination.

Eye Irritation
Safety glasses with side

shields or Goggles

Safety glasses with side

shields are mandatory at a

minimum. In situations with a

higher risk of splashing or dust

generation, chemical safety

goggles should be worn.

Respiratory Irritation
Fume hood or approved

respirator

All handling of the solid

compound that may generate

dust should be performed in a

certified chemical fume hood. If

a fume hood is not available, a

NIOSH-approved respirator

with a particulate filter is

required.

Quantitative Data Summary
While specific occupational exposure limits for 9-(3-Bromophenyl)-9H-carbazole have not

been established by OSHA or ACGIH, the following physical and chemical properties are

important for safe handling and storage.
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Property Value Source

Molecular Formula C₁₈H₁₂BrN Echemi[1]

Molecular Weight 322.2 g/mol Echemi[1]

Appearance
White to off-white

powder/crystals
Echemi[1]

Melting Point 69-70 °C Echemi[1]

Boiling Point 463 °C Echemi[1]

Density 1.39 g/cm³ Echemi[1]

Experimental Protocols: Safe Handling and
Emergency Procedures
General Handling Protocol

Preparation: Before handling, ensure that the work area is clean and uncluttered. A certified

chemical fume hood must be operational. All necessary PPE should be donned.

Weighing and Transfer: To minimize dust generation, weigh the compound on a tared weigh

paper or in a suitable container within the fume hood. Use a spatula for transfers. Avoid

scooping or pouring actions that could create airborne dust.

In Solution: When preparing solutions, add the solid to the solvent slowly to avoid splashing.

Post-Handling: After handling, thoroughly wash hands with soap and water. Clean all

contaminated surfaces.[1][2]

Emergency First Aid Protocol
In case of skin contact: Immediately wash the affected area with plenty of soap and water.[1]

[2] If skin irritation persists, seek medical attention.[1]

In case of eye contact: Immediately flush the eyes with copious amounts of water for at least

15 minutes, lifting the upper and lower eyelids occasionally.[1][2] Remove contact lenses if

present and easy to do so.[1] Seek immediate medical attention.
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In case of inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen.

If not breathing, give artificial respiration. Seek immediate medical attention.

In case of ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate

medical attention.

Disposal Plan
9-(3-Bromophenyl)-9H-carbazole is a halogenated organic compound and must be disposed

of as hazardous waste. Do not dispose of this chemical in the trash or down the drain.

Waste Collection: Collect all waste material (including contaminated consumables like gloves

and weigh paper) in a clearly labeled, sealed container designated for "Halogenated Organic

Waste."

Labeling: The waste container must be labeled with the full chemical name and the words

"Hazardous Waste."

Storage: Store the sealed waste container in a designated satellite accumulation area away

from incompatible materials.

Disposal Request: Contact your institution's Environmental Health and Safety (EHS) office to

arrange for the pickup and disposal of the hazardous waste.

Workflow and Logical Relationships
The following diagram illustrates the key decision points and procedures for the safe handling

and disposal of 9-(3-Bromophenyl)-9H-carbazole.
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Start: Handling 9-(3-Bromophenyl)-9H-carbazole

Don appropriate PPE:
- Chemical-resistant gloves

- Lab coat
- Safety glasses/goggles

Work in a certified chemical fume hood?

Proceed with handling

Yes Use a NIOSH-approved respirator

No

Exposure incident?

Follow First Aid Protocol

Yes

Task complete

No

Continue with work

Dispose of waste in
'Halogenated Organic Waste' container

Seal and label container

Store in satellite accumulation area

Contact EHS for disposal

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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